Cas no 85704-16-1 (2-Propanone, 1-[1-(phenylmethyl)-4-piperidinyl]-)

• Product Name: 2-Propanone, 1-[1-(phenylmethyl)-4-piperidinyl]-
• CAS No: 85704-16-1
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 663716
• PubChem ID: 20685214
• Update Time: 2024-10-26

2-Propanone, 1-[1-(phenylmethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[1-(phenylmethyl)-4-piperidinyl]-
• 1-(1-BENZYL-PIPERIDIN-4-YL)-PROPAN-2-ONE
• 1-(1-benzylpiperidin-4-yl)propan-2-one
• 4-Acetonyl-1-benzylpiperidine
• SB43688
• SCHEMBL4505679
• 85704-16-1
• DTXSID50609380

• MDL： MFCD11501105
• Inchi： 1S/C15H21NO/c1-13(17)11-14-7-9-16(10-8-14)12-15-5-3-2-4-6-15/h2-6,14H,7-12H2,1H3
• InChI Key： KPGKLICEYBMSSY-UHFFFAOYSA-N
• SMILES： C(C1CCN(CC2=CC=CC=C2)CC1)C(=O)C

Computed Properties

• Exact Mass: 231.162
• Monoisotopic Mass: 231.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 331.8±15.0 °C(Predicted)
• pka: 8.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines